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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzamide

CAS No.: 89642-23-9

Cat. No.: B1267391

Get Quote

CAS Registry Number: 89642-23-9 Molecular Formula:

Molecular Weight: 245.03 g/mol

Executive Summary
5-Bromo-2-nitrobenzamide is a highly functionalized aromatic scaffold utilized primarily as a

pharmacophore precursor in the synthesis of quinazolinones and benzimidazole-based

antivirals. Its structural uniqueness lies in the para-disposition of the nitro and bromo

substituents, which creates a "push-pull" electronic environment. The nitro group at the C2

position not only sterically influences the amide moiety but also electronically activates the C5-

bromine toward Nucleophilic Aromatic Substitution (

), making this molecule a versatile electrophile in medicinal chemistry campaigns.
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The molecule consists of a benzene core substituted at the 1, 2, and 5 positions.

C1 (Amide): Acts as a hydrogen bond donor (

) and acceptor (

). The amide plane is typically twisted relative to the benzene ring due to steric repulsion
from the ortho-nitro group.

C2 (Nitro): The nitro group is a strong electron-withdrawing group (EWG). Its proximity to the

amide creates an intramolecular electrostatic interaction, though a classical hydrogen bond

is often disfavored by the necessary twist for steric relief.

C5 (Bromo): Located para to the nitro group. This specific regiochemistry is critical; the

strong

(mesomeric) and

(inductive) effects of the nitro group significantly reduce electron density at C5, activating the
bromine atom for displacement reactions.

Electronic Profile
The Hammett substituent constants (

) predict the reactivity profile:

: Strongly deactivating, making the ring electron-deficient.

: The amide group (meta to Br) provides moderate deactivation.

Net Result: The C5 position is highly electrophilic, allowing for facile

reactions with amines or thiols, a strategy often employed to diversify the scaffold before
cyclization.
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Figure 1: Structural connectivity and electronic influence map of 5-Bromo-2-nitrobenzamide.

Synthetic Pathways & Optimization
The "Authoritative" Route: Oxidation-Amidation
Sequence
While direct nitration of benzamides is possible, it often suffers from poor regioselectivity. The

most robust, self-validating protocol involves the nitration of a toluene precursor followed by

oxidation, ensuring the correct isomer is isolated before the sensitive amide functionality is

introduced.

Step 1: Nitration of 3-Bromotoluene Nitration of 3-bromotoluene yields 5-bromo-2-nitrotoluene

as a major isomer due to the directing effects of the methyl (ortho/para) and bromo (ortho/para)

groups reinforcing the C6 and C2 positions. Sterics favor C2/C6, but the specific isomer

required is 5-bromo-2-nitrotoluene.

Step 2: Oxidation to Carboxylic Acid The methyl group is oxidized to a carboxylic acid using

or Jones reagent. This yields 5-bromo-2-nitrobenzoic acid (CAS 6950-43-2).

Step 3: Acid Chloride Formation Activation of the carboxylic acid with Thionyl Chloride (

) or Oxalyl Chloride.

Step 4: Amidation Reaction with aqueous or gaseous ammonia yields the final benzamide.
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Experimental Protocol (Self-Validating System)
Note: This protocol assumes starting from the commercially available 5-bromo-2-nitrobenzoic

acid to ensure high purity.

Reagents:

5-Bromo-2-nitrobenzoic acid (1.0 eq)

Thionyl Chloride (

, 5.0 eq)

DMF (catalytic, 2-3 drops)

Ammonium Hydroxide (28%

, excess)

Dichloromethane (DCM, anhydrous)

Methodology:

Activation: In a flame-dried round-bottom flask equipped with a reflux condenser and a

drying tube, suspend 5-bromo-2-nitrobenzoic acid in anhydrous DCM.

Chlorination: Add

dropwise followed by catalytic DMF. Heat to reflux (40°C) for 2-3 hours. Validation Endpoint:
The solution should become clear, indicating consumption of the insoluble acid.

Isolation of Acyl Chloride: Evaporate the solvent and excess

under reduced pressure. Re-dissolve the residue in fresh anhydrous DCM.

Amidation: Cool the solution to 0°C. Slowly add the acyl chloride solution to a stirred mixture

of ammonium hydroxide (or bubble

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


gas) at 0°C. Causality: Low temperature prevents hydrolysis of the acyl chloride by water
before the faster reaction with ammonia occurs.

Workup: Stir for 1 hour. The product typically precipitates. Filter the solid, wash with cold

water (to remove

), and dry.

Purification: Recrystallize from Ethanol/Water if necessary.
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Figure 2: Synthetic workflow for the conversion of the acid precursor to the target benzamide.

Spectroscopic Characterization
Identity verification relies on the distinct splitting patterns of the aromatic protons.
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Nuclear Magnetic Resonance ( NMR)
Solvent: DMSO-

(Amide protons are often broad or invisible in

).

~8.10 ppm (1H, d,

): H3 proton. It is ortho to the nitro group, causing significant deshielding.[1]

~7.90 ppm (1H, dd,

): H4 proton. Coupling with H3 (ortho) and H6 (meta).

~7.75 ppm (1H, d,

): H6 proton. Ortho to the amide, meta to the bromo.

~7.60 - 8.20 ppm (2H, broad s): Amide

protons. These are non-equivalent due to restricted rotation (C-N bond character).

Mass Spectrometry (MS)
Ionization: ESI+ or EI.

Pattern: Look for the characteristic bromine isotope pattern (

:

1:1).

Molecular Ion (

): Peaks at m/z 245 and 247.

Reactivity & Pharmaceutical Applications[3][4]
Quinazolinone Synthesis
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The primary utility of 5-bromo-2-nitrobenzamide is as a precursor to 6-bromoquinazolin-

4(3H)-one.

Mechanism: Reduction of the nitro group (

or

) yields 2-amino-5-bromobenzamide. Condensation with formamide or orthoesters results in
cyclization.

Significance: This scaffold is ubiquitous in PARP inhibitors (e.g., rucaparib analogues) and

EGFR inhibitors.

Diversification
Because the bromine at C5 is para to the electron-withdrawing nitro group, it is susceptible to

nucleophilic attack.

Reaction: Treatment with morpholine, piperazine, or thiols in the presence of a base (e.g.,

) can displace the bromine before the nitro group is reduced. This allows for the rapid
generation of libraries of 5-substituted-2-nitrobenzamides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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